Cas no 568555-57-7 (2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide)
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-N-(4-morpholin-4-yl-phenyl)-acetamide
- 2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide
- CHEMBL4560936
- Z56910388
- 2-cyano-N-(4-(morpholin-4-yl)phenyl)acetamide
- 997-111-8
- CS-0219800
- NCGC00321388-01
- EN300-04977
- 568555-57-7
- 2-cyano-N-(4-morpholin-4-ylphenyl)acetamide
- HMS1409O04
- G35414
- AB01316493-02
- Enamine_005592
- TXA55557
- AKOS000270709
-
- Inchi: 1S/C13H15N3O2/c14-6-5-13(17)15-11-1-3-12(4-2-11)16-7-9-18-10-8-16/h1-4H,5,7-10H2,(H,15,17)
- InChI Key: ZHVLIQVUAGHPCA-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(=CC=2)NC(CC#N)=O)CC1
Computed Properties
- Exact Mass: 245.116426730Da
- Monoisotopic Mass: 245.116426730Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 536.6±50.0 °C at 760 mmHg
- Flash Point: 278.3±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C999453-50mg |
2-Cyano-N-[4-(Morpholin-4-Yl)Phenyl]Acetamide |
568555-57-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C999453-100mg |
2-Cyano-N-[4-(Morpholin-4-Yl)Phenyl]Acetamide |
568555-57-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C999453-500mg |
2-Cyano-N-[4-(Morpholin-4-Yl)Phenyl]Acetamide |
568555-57-7 | 500mg |
$ 320.00 | 2022-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12589-1G |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide |
568555-57-7 | 95% | 1g |
¥ 1,227.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12589-5G |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide |
568555-57-7 | 95% | 5g |
¥ 3,755.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12589-10G |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide |
568555-57-7 | 95% | 10g |
¥ 5,517.00 | 2023-04-06 | |
| Enamine | EN300-04977-0.05g |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide |
568555-57-7 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-04977-0.1g |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide |
568555-57-7 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-04977-0.25g |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide |
568555-57-7 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-04977-0.5g |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide |
568555-57-7 | 95% | 0.5g |
$175.0 | 2023-10-28 |
2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide
Comprehensive Guide to 2-Cyano-N-[4-(morpholin-4-yl)phenyl]acetamide (CAS No. 568555-57-7): Properties, Applications, and Market Insights
2-Cyano-N-[4-(morpholin-4-yl)phenyl]acetamide (CAS No. 568555-57-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This cyanoacetamide derivative features a morpholine-substituted phenyl ring, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines the reactivity of the cyano group with the hydrogen-bonding capacity of the acetamide moiety, enabling diverse chemical transformations.
Recent interest in 568555-57-7 compound has surged due to its role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly exploring its utility in drug discovery pipelines, where its structural motifs appear in candidates targeting inflammatory diseases and metabolic disorders. The compound's morpholine pharmacophore contributes to improved solubility and bioavailability – critical factors addressed in modern medicinal chemistry optimization strategies.
The synthesis of 2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide typically involves condensation reactions between 4-morpholinoaniline and cyanoacetic acid derivatives. Advanced purification techniques like column chromatography ensure high purity (>98%) for research applications. Analytical characterization through HPLC-MS and NMR spectroscopy confirms the compound's identity and quality, meeting the stringent requirements of pharmaceutical intermediates.
Beyond pharmaceutical applications, this compound shows promise in agrochemical research as a precursor for novel pesticides and plant growth regulators. Its structural features align with current trends in green chemistry initiatives, where researchers seek compounds with targeted activity and reduced environmental persistence. The morpholine ring system in particular contributes to favorable environmental fate profiles compared to traditional aromatic systems.
Market analysis indicates growing demand for high-purity 568555-57-7, especially from contract research organizations and academic laboratories. Suppliers are responding with improved scale-up synthesis protocols and customized packaging options. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it practical for global distribution networks serving the life sciences sector.
Recent patent literature reveals innovative applications of 2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide derivatives in materials science, particularly as building blocks for organic electronic materials. The compound's conjugated system and electron-withdrawing characteristics make it suitable for developing novel semiconducting polymers – an area experiencing rapid growth due to advancements in flexible electronics and organic photovoltaics.
Quality control protocols for CAS 568555-57-7 emphasize comprehensive analytical characterization. Modern laboratories employ orthogonal techniques including UHPLC purity analysis, residual solvent testing, and elemental analysis to ensure batch-to-batch consistency. These rigorous standards meet the requirements of regulatory frameworks like ICH guidelines for pharmaceutical intermediates.
The future outlook for 2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide research appears promising, with several clinical candidates containing similar structural motifs progressing through development pipelines. Ongoing studies investigate its potential as a chemical biology probe for studying enzyme mechanisms and cellular signaling pathways. The compound's versatility continues to attract attention from both academic and industrial research teams worldwide.
For researchers sourcing 568555-57-7 material, key considerations include supplier reliability, analytical documentation, and scalability potential. Leading manufacturers now provide detailed technical data sheets with comprehensive safety information and handling guidelines. Proper storage in amber glass containers under nitrogen atmosphere helps maintain stability for long-term research programs.
Emerging applications in bioconjugation chemistry are expanding the utility of this compound. Its reactive cyanoacetamide group serves as an effective handle for creating covalent linkages with biomolecules, enabling development of novel diagnostic reagents and targeted therapeutics. These cutting-edge applications demonstrate the compound's continuing relevance in modern chemical research.
568555-57-7 (2-cyano-N-[4-(morpholin-4-yl)phenyl]acetamide) Related Products
- 250714-83-1(3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide)
- 937630-96-1( )
- 103913-29-7(N-4-(Morpholin-4-yl)phenylacetamide)
- 55379-84-5(Acetamide,N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]-)
- 61679-31-0(Acetamide,N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]-N-methyl-)
- 499112-31-1(N-[4-(4-morpholinyl)phenyl]cyclopropanecarboxamide)
- 4497-03-4(3-morpholino-N-phenyl-propanamide hydrochloride)
- 28505-89-7(Acetamide,N-[3-[[2-(acetyloxy)ethyl](2-cyanoethyl)amino]phenyl]-)
- 4433-80-1(4'-morpholinoacetoacetanilide)
- 462068-45-7(N-(4-Amino-phenyl)-3-morpholin-4-yl-propionamide)